N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)-1H-indol-3-yl]acetamide

• IUPAC Name: N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C22H24N2O3/c1-3-23(4-2)22(26)21(25)19-16-24(20-13-9-8-12-18(19)20)14-15-27-17-10-6-5-7-11-17/h5-13,16H,3-4,14-15H2,1-2H3
• InChI Key: GYLBVLBAFLMELV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)C1=CN(C2=CC=CC=C21)CCOC3=CC=CC=C3
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)-1H-indol-3-yl]acetamide, commonly known as DPI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

DPI has been widely used in scientific research due to its potential applications in various fields, including cancer research, neuroscience, and immunology. In cancer research, DPI has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, DPI has been used as a tool to study the role of protein kinase C (PKC) in synaptic plasticity and memory formation. In immunology, DPI has been shown to inhibit the activation of T cells and cytokine production, making it a potential therapeutic target for autoimmune diseases.

Mechanism of Action

DPI acts as a potent inhibitor of PKC, a family of serine/threonine kinases that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. DPI binds to the catalytic domain of PKC, preventing its activation and downstream signaling pathways.
Biochemical and Physiological Effects
DPI has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of synaptic plasticity, and inhibition of T cell activation and cytokine production. These effects are mediated through the inhibition of PKC and downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPI is its potency and selectivity as a PKC inhibitor, making it a valuable tool for studying PKC-mediated signaling pathways. However, DPI has some limitations, including its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are numerous future directions for research on DPI, including the development of more potent and selective PKC inhibitors, the identification of new PKC isoforms and their functions, and the exploration of the therapeutic potential of PKC inhibitors in various diseases, including cancer and autoimmune disorders.
Conclusion
In conclusion, DPI is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its potency and selectivity as a PKC inhibitor make it a valuable tool for studying PKC-mediated signaling pathways and its biochemical and physiological effects have been widely studied. Further research is needed to explore the full potential of DPI and its future directions.

Synthesis Methods

DPI is synthesized through a multistep process that involves the condensation of ethyl diethylacetate with 2-phenoxyethylamine, followed by the reaction with indole-3-carboxaldehyde. The resulting product is then treated with acetic anhydride and triethylamine to obtain DPI in high yield.